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Compound of Interest

Compound Name: Fenagon

Cat. No.: B1222464 Get Quote

An in-depth analysis of the chemical entity designated as "Fenagon" reveals a significant

discrepancy between its nomenclature and the available scientific data. While the PubChem

database lists "Fenagon" as a synonym for the compound with the IUPAC name (2-butoxy-2-

oxoethyl) 2-(2,4-dichlorophenoxy)acetate, a comprehensive search of scientific literature and

chemical databases yields no information on a compound named "Fenagon" within the context

of drug discovery or development. The available data overwhelmingly points towards this

chemical being an ester of the well-known herbicide, 2,4-Dichlorophenoxyacetic acid (2,4-D).

This technical guide summarizes the available information on the compound identified in

PubChem as "Fenagon," focusing on its chemical properties, probable synthesis, and the

established mechanism of action of the parent compound, 2,4-D, as a herbicide.

Physicochemical Properties
The compound (2-butoxy-2-oxoethyl) 2-(2,4-dichlorophenoxy)acetate is characterized by the

following properties as retrieved from the PubChem database:
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Property Value

Molecular Formula C14H16Cl2O5

Molecular Weight 335.2 g/mol

IUPAC Name
(2-butoxy-2-oxoethyl) 2-(2,4-

dichlorophenoxy)acetate

CAS Number 52671-26-8

Discovery and Synthesis
Information regarding the specific discovery of the "(2-butoxy-2-oxoethyl) 2-(2,4-

dichlorophenoxy)acetate" ester is not readily available. However, the parent compound, 2,4-D,

was developed during World War II and commercially released in 1946, becoming the first

successful selective herbicide. Its preparation from 2,4-dichlorophenol and chloroacetic acid

was first reported by R. Pokorny in 1941[1].

The synthesis of esters of 2,4-D, such as the one associated with "Fenagon," typically involves

the esterification of 2,4-D with the corresponding alcohol. In this case, it would be the reaction

of 2,4-Dichlorophenoxyacetic acid with 2-butoxy-2-oxoethanol.

The following is a generalized protocol for the synthesis of a 2,4-D ester, based on common

esterification methods.

Materials:

2,4-Dichlorophenoxyacetic acid

2-Butoxy-2-oxoethanol

A strong acid catalyst (e.g., sulfuric acid)

An appropriate solvent (e.g., toluene)

Dean-Stark apparatus for water removal

Standard laboratory glassware for reflux and purification
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Procedure:

In a round-bottom flask, dissolve 2,4-Dichlorophenoxyacetic acid and a molar equivalent of

2-butoxy-2-oxoethanol in the solvent.

Add a catalytic amount of the strong acid.

Equip the flask with a Dean-Stark apparatus and a condenser.

Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-

Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Neutralize the acid catalyst with a weak base (e.g., sodium bicarbonate solution).

Separate the organic layer and wash it with water and brine.

Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude product by a suitable method, such as column chromatography, to obtain the

pure (2-butoxy-2-oxoethyl) 2-(2,4-dichlorophenoxy)acetate.

A patent describes the synthesis of 2,4-D by the chlorination of phenoxyacetic acid in an acetic

acid medium[2]. Another patent details a one-pot synthesis method for 2,4-D from 2,4-

dichlorophenol and a haloacetate[3].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://data.epo.org/publication-server/rest/v1.0/publication-dates/19921021/patents/EP0509518NWA1/document.html
https://patents.google.com/patent/CN109776301B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
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Proposed synthesis of (2-butoxy-2-oxoethyl) 2-(2,4-dichlorophenoxy)acetate.

Mechanism of Action as a Herbicide
As an ester of 2,4-D, the biological activity of this compound is understood through the

mechanism of its parent acid. 2,4-D is a synthetic auxin, a class of plant growth regulators[4]. It

primarily affects broadleaf weeds (dicots) while leaving grasses (monocots) largely unharmed.

The herbicidal action is initiated by the absorption of the compound through the leaves, after

which it is translocated to the meristematic tissues of the plant where growth occurs. In

animals, 2,4-D esters are hydrolyzed to the parent acid[5]. Similarly, in plants, the ester is

hydrolyzed to release the active 2,4-D molecule[5].
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The 2,4-D molecule mimics the natural plant hormone auxin. This leads to uncontrolled and

unsustainable cell division and growth[6]. The physiological effects include stem curling, leaf

withering, and ultimately, the death of the plant. The molecular action involves auxin receptors

and transporters, leading to changes in gene expression that regulate plant growth[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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